4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-methoxy-3-nitro-N-[[3-(trifluoromethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C16H12F3N3O4S/c1-26-13-6-5-9(7-12(13)22(24)25)14(23)21-15(27)20-11-4-2-3-10(8-11)16(17,18)19/h2-8H,1H3,(H2,20,21,23,27)
• InChI Key: XWKNDIXWWPFKGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C16H12F3N3O4S
• Molecular Weight: 399.3 g/mol

Description

4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of certain enzymes and has been found to have potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide involves the inhibition of the proteasome and cathepsin B enzymes. This leads to the accumulation of misfolded proteins, which can cause cell death. The compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of proteasome and cathepsin B enzymes, the accumulation of misfolded proteins, and the induction of apoptosis in cancer cells. The compound has also been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide in lab experiments include its potency as an enzyme inhibitor and its potential therapeutic applications. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

For the research on 4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide include the development of more stable and soluble analogs, the investigation of its potential therapeutic applications in various diseases, and the exploration of its mechanism of action in more detail. Additionally, the compound could be used in combination with other drugs to enhance its effectiveness in treating diseases.

Synthesis Methods

The synthesis of 4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide involves the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-(trifluoromethyl)aniline to form the corresponding amide. The amide is then treated with carbon disulfide and triethylamine to form the carbonothioyl group.

Scientific Research Applications

4-methoxy-3-nitro-N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)benzamide has been extensively used in scientific research. It has been found to be a potent inhibitor of certain enzymes, such as the proteasome and cathepsin B. This makes it a potential candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.